58523-30-1(Pseurotin A),PB-1,MLSMR

Pseurotin A Properties

Names and Identifiers

- 1-Oxa-7-azaspiro[4.4]non-2-ene-4,6-dione,8-benzoyl-2-[(1S,2S,3Z)-1,2-dihydroxy-3-hexen-1-yl]-9-hydroxy-8-methoxy-3-methyl-,(5S,8S,9R)-
- Pseurotin A
- 1-Oxa-7-azaspiro[4.4]non-2-ene-4,6-dione,8-benzoyl-2-[(1S,2S,3Z)-1,2-dihydroxy-3-hexen-1-yl]-9...
- 1-Oxa-7-azaspiro[4.4]non-2-ene-4,6-dione,8-benzoyl-2-[(1S,2S,3Z)-1,2-dihydroxy-3-hexen-1-yl]-9-hydroxy-8-methoxy-3-methyl-,(5
- (5S)-8c-benzoyl-9t-hydroxy-2-((1S,2S)-1,2-dihydroxy-hex-3c-enyl)-8t-methoxy-3-methyl-(5rO)-1-oxa-7-aza-spiro[4.4]non-2-ene-4,6-dione
- (5S,8S,9R)-8-Benzoyl-2-[(1S,2S,3Z)-1,2-dihydroxy-3-hexenyl]-9-hydroxy-8-methoxy-3-methyl-1-oxa-7-azaspiro[4.4]non-2-ene-4,6-dione
- PB-1
- pseurotin
- pseurotin-A
- NSC 348694
- (5S,8S,9R)-8-BENZOYL-2-((1S,2S,3Z)-1,2-DIHYDROXY-3-HEXEN-1-YL)-9-HYDROXY-8-METHOXY-3-METHYL-1-OXA-7-AZASPIRO(4.4)NON-2-ENE-4,6-DIONE
- 1-OXA-7-AZASPIRO(4.4)NON-2-ENE-4,6-DIONE, 8-BENZOYL-2-((1S,2S,3Z)-1,2-DIHYDROXY-3-HEXEN-1-YL)-9-HYDROXY-8-METHOXY-3-METHYL-, (5S,8S,9R)-
- HY-125916
- H73C5W8FNE
- SCHEMBL3373591
- DTXSID901017601
- SMR003082518
- NSC795663
- 1-OXA-7-AZASPIRO(4.4)NON-2-ENE-4,6-DIONE, 8-BENZOYL-2-(1,2-DIHYDROXY-3-HEXENYL)-9-HYDROXY-8-METHOXY-3-METHYL-, (5S-(2(1R*,2R*,3Z),5.ALPHA.,8.BETA.,9.BETA.))-
- CS-0103041
- AKOS040762232
- (-)-PSEUROTIN
- MLS004257387
- NCGC00380089-01_C22H25NO8_1-Oxa-7-azaspiro[4.4]non-2-ene-4,6-dione, 8-benzoyl-2-[(1S,2S,3Z)-1,2-dihydroxy-3-hexen-1-yl]-9-hydroxy-8-methoxy-3-methyl-, (5S,8S,9R)-
- CHEBI:64535
- CHEMBL253179
- NSC-795663
- 1-OXA-7-AZASPIRO(4.4)NON-2-ENE-4,6-DIONE, 8-BENZOYL-2-((1S,2S,3Z)-1,2-DIHYDROXY-3-HEXENYL)-9-HYDROXY-8-METHOXY-3-METHYL-, (5S,8S,9R)-
- NSC-348694
- (5S,8S,9R)-8-benzoyl-2-[(1S,2S,3Z)-1,2-dihydroxyhex-3-en-1-yl]-9-hydroxy-8-methoxy-3-methyl-1-oxa-7-azaspiro[4.4]non-2-ene-4,6-dione
- 58523-30-1
- NCGC00380089-01
- Q15424789
- HB4038
- NSC348694
- (5S,8S,9R)-8-benzoyl-2-[(Z,1S,2S)-1,2-dihydroxyhex-3-enyl]-9-hydroxy-8-methoxy-3-methyl-1-oxa-7-azaspiro[4.4]non-2-ene-4,6-dione
- 8-Benzoyl-2-[(E)-1,2-dihydroxyhex-3-enyl]-9-hydroxy-8-methoxy-3-methyl-1-oxa-7-azaspiro[4.4]non-2-ene-4,6-dione
- 8-benzoyl-2-(1,2-dihydroxyhex-3-enyl)-9-hydroxy-8-methoxy-3-methyl-1-oxa-7-azaspiro[4.4]non-2-ene-4,6-dione
- NCGC00380982-01
- (8S,9R)-8-Benzoyl-2-[(E,1S,2S)-1,2-dihydroxyhex-3-enyl]-9-hydroxy-8-methoxy-3-methyl-1-oxa-7-azaspiro[4.4]non-2-ene-4,6-dione
- (5S,8S,9R)-8-Benzoyl-2-((1S,2S,Z)-1,2-dihydroxyhex-3-en-1-yl)-9-hydroxy-8-methoxy-3-methyl-1-oxa-7-azaspironon-2-ene-4,6-dione
- Compound NP-006189
- AKOS040739641
- NCGC00380982-01_C22H25NO8_8-Benzoyl-2-[(3E)-1,2-dihydroxy-3-hexen-1-yl]-9-hydroxy-8-methoxy-3-methyl-1-oxa-7-azaspiro[4.4]non-2-ene-4,6-dione
- 2-(1'(S), 2'(S)-Dihydroxyhex-3'-ene-yl)-3-methyl-8(S)-methoxy- S-benzoyl-9(R)-hydroxy-(5S)-1-oxa-7-aza-spiro 4.4 non-2-ene-4,6-dione
- UNII-H73C5W8FNE
- Pseurotin A1
- MLS000876994
- MLSMR
- SMR000440621
- 11-O-Methyl pseurotin A
- Pseurotin A2
- Pseurotin A3
- (-)-Pseurotin A
- [5S-[2(1R*,2R*,3Z),5alpha,8beta,9beta]]-8-Benzoyl-2-(1,2-dihydroxy-3-hexenyl)-9-hydroxy-8-methoxy-3-methyl-1-oxa-7-azaspiro[4.4]non-2-ene-4,6-dione; (5S,8S,9R)-8-Benzoyl-2-[(1S,2S,3Z)-1,2-dihydroxy-3-hexenyl]-9-hydroxy-8-methoxy-3-methyl-1-oxa-7-azaspiro[4.4]non-2-ene-4,6-dione; NSC 348694; Pseurotin
- InChIKey： SLYDIPAXCVVRNY-UOWMTANKSA-N
- Inchi： InChI=1S/C22H25NO8/c1-4-5-11-14(24)15(25)16-12(2)17(26)21(31-16)19(28)22(30-3,23-20(21)29)18(27)13-9-7-6-8-10-13/h5-11,14-15,19,24-25,28H,4H2,1-3H3,(H,23,29)/b11-5-/t14-,15-,19+,21+,22+/m0/s1
- SMILES： CC/C=C\[C@H](O)[C@H](O)C1=C(C([C@@]2(O1)[C@@H](O)[C@](NC2=O)(OC)C(C3=CC=CC=C3)=O)=O)C

Computed Properties

Exact Mass: 431.15800
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 7
Monoisotopic Mass: 431.158
Heavy Atom Count: 31
Complexity: 814
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.5
Topological Polar Surface Area: 142A^2

Experimental Properties

LogP: 0.33160
PSA: 142.39000
Refractive Index: 1.626
Boiling Point: 751.5±60.0 °C at 760 mmHg
Melting Point: 126.0-126.9 ºC
Vapor Pressure: 0.0±2.6 mmHg at 25°C
Flash Point: 408.3±32.9 °C
Color/Form: Powder
Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),

Pseurotin A Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00EC2S-1mg	pseurotin	58523-30-1	≥98%	1mg	$146.00
A2B Chem LLC	AG68036-1mg	pseurotin	58523-30-1	≥98%	1mg	$91.00	2024-04-19
BioAustralis	BIA-P1104-1 mg	Pseurotin A	58523-30-1	>95%byHPLC	1mg	$125.00	2023-08-28
TargetMol Chemicals	TN4838-1 mg	Pseurotin A	58523-30-1	98%	1mg	￥ 4,900
TRC	P839635-1mg	Pseurotin A	58523-30-1		1mg	$ 287.00	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P92220-5 mg	Pseurotin A	58523-30-1		5mg	¥5280.0	2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4838-1 mg	Pseurotin A	58523-30-1		1mg	￥2675.00	2022-04-26
SHENG KE LU SI SHENG WU JI SHU	sc-202300-1 mg	Pseurotin A,	58523-30-1	≥98%	1mg	￥1,512.00	2023-07-11
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci21160-1mg	Pseurotin A	58523-30-1	98%	1mg	￥1058.00	2023-09-09